Cas no 15366-08-2 (2-Butylmagnesium Chloride)

• Product Name: 2-Butylmagnesium Chloride
• CAS No: 15366-08-2
• MF: C₄H₉ClMg
• MW: 116.872260808945
• MDL: MFCD15144755
• CID: 137705
• Update Time: 2025-11-02

2-Butylmagnesium Chloride Chemical and Physical Properties

Names and Identifiers

• Magnesium,chloro(1-methylpropyl)-
• sec-Butylmagnesium chloride solution
• SEC-BUTYLMAGNESIUM CHLORIDE
• S-BUTYLMAGNESIUM CHLORIDE 2M SOLUTION IN DEE
• SEC-BUTYLMAGNESIUM CHLORIDE 2M THF
• sec-Butylmagnesium chloride, 1.0 M solution in THF, SpcSeal
• sec-Butylmagnesiumchloride,2.0MsolutioninTHF,inresealablebottle
• 2-Butylmagnesium chloride
• s-butylmagnesium chloride
• sec-Butylchloromagnesium
• sec-Butylmagnesiumchlorid
• Chloro(1-methylpropyl)magnesium
• chloro(1-methylpropyl)-magnesiu
• 2-Butylmagnesium chloride, 1.0 M in THF
• 25wt%solutioninTHF
• Magnesium, chloro(1-methylpropyl)-
• s-bumgcl
• 2-butyl magnesium chloride
• MJHZUYZQMNONPK-UHFFFAOYSA-M
• OR320122
• OR320123
• AB1003463
• sec-Butylmagnesium chloride solution, 2.0 M in diethyl ether
• sec-Butylmagnesium chloride, lithium chlor
• 2-Butylmagnesium Chloride

• MDL： MFCD15144755
• Inchi： 1S/C4H9.ClH.Mg/c1-3-4-2;;/h3H,4H2,1-2H3;1H;/q-1;;+2/p-1
• InChI Key： YNLPNVNWHDKDMN-UHFFFAOYSA-M
• SMILES： [Cl-].[Mg+2].[CH-](C)CC

Computed Properties

• Exact Mass: 116.02400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 11.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not available
• Density: 0.83 g/mL at 20 °C
• Boiling Point: 66 °C
• Flash Point: -21 °C
• PSA: 0.00000
• LogP: 2.44360
• Solubility: Not available
• Sensitiveness: air sensitive, moisture sensitive

2-Butylmagnesium Chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,H261,H302,H314,H336
• Warning Statement： P210,P231+P232,P261,P280,P305+P351+P338,P422
• Hazardous Material transportation number：UN 3399 4.3/PG 1
• WGK Germany：1
• Hazard Category Code： R12;R14/15;R22;R34;R66;R67
• Safety Instruction： S16; S26; S36/37/39; S43; S45; S7/8
• FLUKA BRAND F CODES：1-3-10
• Hazardous Material Identification：
• Risk Phrases：R12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic metal halides
• Other Chemical Reagents Organic Metal Reagents

Additional information on 2-Butylmagnesium Chloride

2-Butylmagnesium Chloride (CAS No. 15366-08-2): A Versatile Reagent in Modern Organic Synthesis

2-Butylmagnesium Chloride is a well-established organomagnesium compound with the chemical formula C₄H₉MgCl. As a member of the Grignard reagent family, this compound has been extensively studied and utilized in various synthetic transformations due to its unique reactivity profile. With CAS No. 15366-08-2 serving as its unique identifier in chemical databases, 2-Butylmagnesium Chloride has emerged as a critical tool in pharmaceutical development and advanced materials science. Recent studies have highlighted its role in enabling efficient C-C bond formation through nucleophilic addition reactions, a process that remains central to the synthesis of complex organic molecules.

The synthesis of 2-Butylmagnesium Chloride typically involves the reaction between 2-bromobutane and magnesium metal in anhydrous ether solvents. This method, first described in the early 20th century, continues to be a cornerstone of organometallic chemistry. However, recent advancements in green chemistry have prompted the exploration of alternative synthesis routes. For instance, a 2023 publication in Advanced Synthesis & Catalysis demonstrated that using magnesium nanoparticles as a catalyst could significantly reduce reaction times and improve yield without compromising the purity of 2-Butylmagnesium Chloride. Such innovations align with the growing emphasis on sustainable chemical processes in the pharmaceutical and fine chemical industries.

In modern organic synthesis, 2-Butylmagnesium Chloride has found particular utility in the construction of chiral centers. A notable example is its application in the asymmetric synthesis of terpenoid derivatives, which are essential in the production of bioactive compounds. Researchers at the Max Planck Institute for Chemical Ecology reported in 2022 that the use of 2-Butylmagnesium Chloride in conjunction with chiral auxiliaries enabled the selective formation of (S)-configured stereoisomers with >95% enantiomeric excess. This breakthrough has significant implications for the development of pharmaceutical intermediates requiring precise stereochemical control.

The reactivity of 2-Butylmagnesium Chloride is closely tied to its ability to act as a strong base and nucleophile. In the context of ketone functionalization, this reagent has been shown to undergo smooth addition reactions under mild conditions. A comparative study published in Organic Letters in 2023 revealed that 2-Butylmagnesium Chloride outperformed traditional Grignard reagents in the synthesis of β-hydroxy esters, achieving higher yields (up to 92%) and shorter reaction times. These findings underscore the compound's potential in streamlining synthetic pathways for APIs (Active Pharmaceutical Ingredients) and agrochemicals.

Recent developments in metal-catalyzed cross-coupling reactions have further expanded the applications of 2-Butylmagnesium Chloride. A 2024 study in Nature Chemistry demonstrated that combining 2-Butylmagnesium Chloride with palladium-based catalysts could enable the selective formation of alkyl-aryl bonds in the presence of multiple functional groups. This methodology has been particularly valuable in the synthesis of heterocyclic compounds, which are prevalent in drug discovery programs. The study also highlighted the compound's compatibility with flow chemistry systems, a trend that is gaining momentum in industrial-scale synthesis.

The physical properties of 2-Butylmagnesium Chloride play a crucial role in its application profile. As a highly reactive organometallic species, it typically exists as a solution in ether solvents such as tetrahydrofuran (THF) or diethyl ether. The solubility characteristics of 2-Butylmagnesium Chloride have been optimized through the use of co-solvent systems, which have been shown to enhance its stability and reactivity in specific reaction conditions. For example, a 2023 investigation by the University of Tokyo demonstrated that the addition of dimethoxyethane to the solvent mixture improved the shelf life of 2-Butylmagnesium Chloride by over 40% without affecting its synthetic performance.

From a safety and handling perspective, the use of 2-Butylmagnesium Chloride requires careful consideration of its reactivity with moisture and air. While traditional protocols emphasize anhydrous conditions, recent research has focused on developing air-stable derivatives of this compound. A 2024 patent disclosure from Merck KGaA described the synthesis of 2-Butylmagnesium Chloride encapsulated in mesoporous silica nanoparticles, which significantly reduced its sensitivity to atmospheric moisture. This innovation has the potential to revolutionize the handling and storage of organometallic reagents in both academic and industrial settings.

The environmental impact of 2-Butylmagnesium Chloride has also been a subject of recent studies. A lifecycle assessment published in Green Chemistry in 2023 compared the environmental footprint of 2-Butylmagnesium Chloride with other Grignard reagents. The analysis revealed that 2-Butylmagnesium Chloride exhibited a lower carbon footprint due to its higher reactivity and reduced need for excess reagent in synthetic processes. These findings have reinforced its position as a preferred reagent in atom-economical reactions, a key principle in modern synthetic chemistry.

Looking ahead, the future of 2-Butylmagnesium Chloride appears increasingly intertwined with advances in computational chemistry. Machine learning models developed by the European Molecular Biology Laboratory have been employed to predict the reactivity patterns of 2-Butylmagnesium Chloride in complex reaction environments. These predictive tools have already facilitated the design of new synthetic strategies, including the development of multicomponent reactions that leverage the unique properties of 2-Butylmagnesium Chloride. Such interdisciplinary approaches are expected to drive further innovations in the application of this versatile reagent.

In summary, 2-Butylmagnesium Chloride (CAS No. 15366-08-2) remains a vital component of synthetic chemistry, with its applications continuing to evolve in response to both scientific and industrial demands. From its foundational role in Grignard reactions to its emerging applications in flow chemistry and green synthesis, this compound exemplifies the dynamic nature of organometallic chemistry. As research in this field progresses, 2-Butylmagnesium Chloride is poised to play an even greater role in the development of novel materials and life-saving pharmaceuticals.